Cas no 169546-03-6 (D-Phenylalanine, N-(cyclohexylmethyl)-N-(3,5-dimethylbenzoyl)-)

• Product name: D-Phenylalanine, N-(cyclohexylmethyl)-N-(3,5-dimethylbenzoyl)-
• CAS No: 169546-03-6
• MF: C₂₅H₃₁NO₃
• MW: 393.518547296524
• CID: 1351060

D-Phenylalanine, N-(cyclohexylmethyl)-N-(3,5-dimethylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, N-(cyclohexylmethyl)-N-(3,5-dimethylbenzoyl)-

• Inchi： 1S/C25H31NO3/c1-18-13-19(2)15-22(14-18)24(27)26(17-21-11-7-4-8-12-21)23(25(28)29)16-20-9-5-3-6-10-20/h3,5-6,9-10,13-15,21,23H,4,7-8,11-12,16-17H2,1-2H3,(H,28,29)/t23-/m1/s1
• InChI Key： KQERAXSDSXLMCV-HSZRJFAPSA-N
• SMILES： C(O)(=O)[C@@H](CC1=CC=CC=C1)N(CC1CCCCC1)C(=O)C1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 393.23053

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 604.2±55.0 °C(Predicted)
• PSA: 57.61
• pka: 3.81±0.17(Predicted)